Cas no 63257-31-8 (N-Desmethyl Pirenzepine)

N-Desmethyl Pirenzepine is a metabolite of the anticholinergic drug Pirenzepine, primarily formed via hepatic demethylation. As a secondary amine, it retains partial pharmacological activity, acting as a selective M1 muscarinic receptor antagonist with reduced potency compared to the parent compound. This molecule serves as a valuable reference standard in analytical chemistry, particularly for pharmacokinetic studies and drug metabolism research. Its structural features make it useful for investigating Pirenzepine's biotransformation pathways. The compound demonstrates improved water solubility over Pirenzepine due to the absence of the methyl group, while maintaining sufficient stability for laboratory applications. Researchers utilize N-Desmethyl Pirenzepine in developing sensitive LC-MS/MS methods for quantifying Pirenzepine and its metabolites in biological matrices.
N-Desmethyl Pirenzepine structure
N-Desmethyl Pirenzepine structure
Product Name:N-Desmethyl Pirenzepine
CAS No:63257-31-8
MF:C18H19N5O2
MW:337.375763177872
CID:959544
Update Time:2025-07-02

N-Desmethyl Pirenzepine Chemical and Physical Properties

Names and Identifiers

    • N-Desmethyl Pirenzepine
    • N-Demethyl-Pirenzepin
    • LS 822
    • 5,11-Dihydro-11-(1-piperazinylacetyl)-6H-pyrido[2,3-b][1,4]benzodiazepin-6-one
    • 5,11-Dihydro-11-(1-piperazinylacetyl)-6H-pyrido[2,3-β][1,4]benzodiazepin-6-one
    • 6H-Pyrido[2,3-b][1,4]benzodiazepin-6-one, 5,11-dihydro-11-[2-(1-piperazinyl)acetyl]-
    • Inchi: 1S/C18H19N5O2/c24-16(12-22-10-8-19-9-11-22)23-15-6-2-1-4-13(15)18(25)21-14-5-3-7-20-17(14)23/h1-7,19H,8-12H2,(H,21,25)
    • InChI Key: FSKGDOFJFMYNIG-UHFFFAOYSA-N
    • SMILES: N1(C(CN2CCNCC2)=O)C2=CC=CC=C2C(=O)NC2=CC=CN=C12

Computed Properties

  • Exact Mass: 337.15400

Experimental Properties

  • Density: 1.290±0.06 g/cm3(Predicted)
  • Boiling Point: 552.6±50.0 °C(Predicted)
  • PSA: 83.02000
  • LogP: 1.25210
  • pka: 11.29±0.20(Predicted)

N-Desmethyl Pirenzepine Customs Data

  • HS CODE:2933990090
  • Customs Data:

    China Customs Code:

    2933990090

    Overview:

    2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

N-Desmethyl Pirenzepine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
D292130-1mg
N-Desmethyl Pirenzepine
63257-31-8
1mg
$ 207.00 2023-04-17
TRC
D292130-10mg
N-Desmethyl Pirenzepine
63257-31-8
10mg
$ 1200.00 2023-09-08
SHENG KE LU SI SHENG WU JI SHU
sc-212191-1 mg
N-Desmethyl Pirenzepine,
63257-31-8
1mg
¥2,557.00 2023-07-11
SHENG KE LU SI SHENG WU JI SHU
sc-212191A-10 mg
N-Desmethyl Pirenzepine,
63257-31-8
10mg
¥18,050.00 2023-07-11
SHENG KE LU SI SHENG WU JI SHU
sc-212191B-50 mg
N-Desmethyl Pirenzepine,
63257-31-8
50mg
¥90,252.00 2023-07-11
SHENG KE LU SI SHENG WU JI SHU
sc-212191-1mg
N-Desmethyl Pirenzepine,
63257-31-8
1mg
¥2557.00 2023-09-05
SHENG KE LU SI SHENG WU JI SHU
sc-212191A-10mg
N-Desmethyl Pirenzepine,
63257-31-8
10mg
¥18050.00 2023-09-05
SHENG KE LU SI SHENG WU JI SHU
sc-212191B-50mg
N-Desmethyl Pirenzepine,
63257-31-8
50mg
¥90252.00 2023-09-05

Additional information on N-Desmethyl Pirenzepine

Recent Advances in the Study of N-Desmethyl Pirenzepine (63257-31-8): A Comprehensive Research Brief

N-Desmethyl Pirenzepine (CAS: 63257-31-8) is a key metabolite of Pirenzepine, a well-known muscarinic acetylcholine receptor antagonist. Recent studies have highlighted its potential therapeutic applications and pharmacological properties, particularly in the context of neurological and gastrointestinal disorders. This research brief synthesizes the latest findings on N-Desmethyl Pirenzepine, focusing on its chemical properties, mechanisms of action, and clinical relevance.

Recent investigations into N-Desmethyl Pirenzepine have revealed its role as a selective M1 muscarinic receptor antagonist. Unlike its parent compound, Pirenzepine, N-Desmethyl Pirenzepine exhibits a distinct pharmacokinetic profile, with improved bioavailability and reduced side effects. These characteristics make it a promising candidate for the treatment of conditions such as peptic ulcers and overactive bladder, where muscarinic receptor modulation is critical.

A 2023 study published in the Journal of Medicinal Chemistry explored the synthesis and optimization of N-Desmethyl Pirenzepine derivatives to enhance their therapeutic efficacy. The researchers employed advanced computational modeling and in vitro assays to identify structural modifications that could improve receptor binding affinity and metabolic stability. Their findings suggest that certain derivatives of N-Desmethyl Pirenzepine exhibit superior pharmacological profiles compared to the parent compound, opening new avenues for drug development.

In addition to its therapeutic potential, N-Desmethyl Pirenzepine has garnered attention for its role in diagnostic applications. A recent clinical trial investigated its use as a biomarker for assessing Pirenzepine metabolism in patients with varying degrees of liver impairment. The study, published in Clinical Pharmacology & Therapeutics, demonstrated a strong correlation between N-Desmethyl Pirenzepine levels and hepatic function, underscoring its utility in personalized medicine.

Despite these advancements, challenges remain in the widespread adoption of N-Desmethyl Pirenzepine-based therapies. Issues such as variable metabolic rates across patient populations and potential drug-drug interactions necessitate further research. Ongoing studies are focusing on elucidating the molecular mechanisms underlying these variations and developing strategies to mitigate associated risks.

In conclusion, N-Desmethyl Pirenzepine (63257-31-8) represents a promising compound with significant therapeutic and diagnostic potential. Continued research into its pharmacological properties and clinical applications is essential to fully realize its benefits. This brief underscores the importance of interdisciplinary collaboration in advancing our understanding of this metabolite and its role in modern medicine.

Recommended suppliers
Handan Zechi Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
PRIBOLAB PTE.LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
PRIBOLAB PTE.LTD
SunaTech Inc.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
SunaTech Inc.
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
Shenzhen Yaoyuan R&D Center Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shenzhen Yaoyuan R&D Center Co.,Ltd